Cas no 1053656-76-0 (tert-Butyl 2-cyanopiperazine-1-carboxylate)

• Product Name: tert-Butyl 2-cyanopiperazine-1-carboxylate
• CAS No: 1053656-76-0
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• MDL: MFCD10699269
• CID: 1023892
• PubChem ID: 56923815
• Update Time: 2025-04-20

tert-Butyl 2-cyanopiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-cyanopiperazine-1-carboxylate
• 1-BOC-2-CYANOPIPERAZINE
• 2-Cyano-1-piperazinecarboxylic acid 1,1-dimethylethyl ester
• 1-N-Boc-2-cyanopiperazine
• 1-Piperazinecarboxylic acid, 2-cyano-, 1,1-diMethylethyl ester
• 1053656-76-0
• SCHEMBL20768747
• 1-Boc-piperazine-2-carbonitrile
• SB11277
• tert-Butyl2-cyanopiperazine-1-carboxylate
• AKOS015836418
• SY343714
• (R)-1-Boc-piperazine-2-carbonitrile
• SB11274
• MFCD21364721
• CS-13015
• DTXSID40718778
• P10990
• Tert-butyl 2-cyanopiperazine-1-carboxylate
• SY108805
• SB11276
• MFCD10699269
• AMY34259
• SY241068
• (S)-1-Boc-piperazine-2-carbonitrile
• CS-W006323
• MFCD21364722

• MDL： MFCD10699269
• Inchi： 1S/C10H17N3O2/c1-10(2,3)15-9(14)13-5-4-12-7-8(13)6-11/h8,12H,4-5,7H2,1-3H3
• InChI Key： YCIUFWZZINYMBA-UHFFFAOYSA-N
• SMILES： O(C(N1CCNCC1C#N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 211.13200
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (14 g/l) (25 º C),
• PSA: 65.36000
• LogP: 0.98558

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives